1-[(2,5-Diethoxyphenyl)sulfonyl]indoline

• Molecular Formula: C18H21NO4S
• Molecular Weight: 347.429
• IUPAC Name: 1-(2,5-diethoxyphenyl)sulfonyl-2,3-dihydroindole
• InChI: InChI=1S/C18H21NO4S/c1-3-22-15-9-10-17(23-4-2)18(13-15)24(20,21)19-12-11-14-7-5-6-8-16(14)19/h5-10,13H,3-4,11-12H2,1-2H3
• InChI Key: BYFGUJRRFGCNRF-UHFFFAOYSA-N
• SMILES: CCOC1=CC(=C(C=C1)OCC)S(=O)(=O)N2CCC3=CC=CC=C32

Description

1-[(2,5-Diethoxyphenyl)sulfonyl]indoline is a sulfonated indoline derivative characterized by a 2,5-diethoxy-substituted phenyl sulfonyl group attached to the indoline scaffold. The sulfonyl group enhances electrophilicity and binding affinity to biological targets, while the ethoxy substituents may influence solubility, metabolic stability, and electronic properties. Notably, sulfonated indoline derivatives have been explored as regulators of pyruvate kinase muscle isoform 2 (PKM2), a key enzyme in cancer metabolism, and as cytotoxic agents against cancer cell lines .

Comparison with Similar Compounds

Table 1: Cytotoxic Activity of Indoline Sulfonates

Compound	Substituent	IC50 (μM) vs. COLO 205	Source
2	5-O-methylsulfonyl	0.12
3	5-O-aminosulfonyl	0.15
Target	2,5-Diethoxyphenyl	Pending data	-

Antibacterial and Antifungal Indoline Derivatives

Indoline derivatives with sulfonyl groups, such as 6a-k (Table 2), exhibited strong antibacterial and antifungal activity, except for 6b and 6c, which lacked efficacy. The sulfonyl group’s electronegativity likely enhances interactions with microbial enzymes.

Table 2: Activity of Indoline Derivatives 6a-k

Compound	Activity (MIC, μg/mL)	Notes	Source
6a	8.0 (E. coli)	High potency
6b	>64 (E. coli)	Inactive
Target	N/A	Not tested	-

Structural Modifications and Target Interactions

Modification of the indoline scaffold at R1–R3 positions (e.g., piperazine derivatives in 1a–27a) demonstrated that substituents influence yield (85–95%) and bioactivity.

Comparison with Boronate-Containing Indolines

1-(Methylsulfonyl)-5-(dioxaborolan-2-yl)indoline (CAS 1132944-44-5) contains a boronate ester, enabling Suzuki-Miyaura cross-coupling reactions. In contrast, the 2,5-diethoxy group in the target compound may enhance stability or modulate electronic effects for non-covalent interactions. Boronate esters are prone to hydrolysis, whereas ethoxy groups offer metabolic resistance .

Electron-Withdrawing vs. Electron-Donating Substituents

Compounds like 44 and 36 (–9) feature trifluoromethylpyridinyl sulfonyl groups, which enhance antichlamydial activity via electron-withdrawing effects. This trade-off highlights the importance of substituent selection for target-specific optimization .